Cas no 1236217-50-7 (2-Fluoro-6-(trifluoromethoxy)benzonitrile)

2-Fluoro-6-(trifluoromethoxy)benzonitrile is a fluorinated aromatic nitrile compound characterized by its trifluoromethoxy and fluoro substituents on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the nitrile group offers versatility for further functionalization. Its high purity and well-defined reactivity profile ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is particularly useful in the development of bioactive molecules, where its structural motifs contribute to improved binding affinity and selectivity. Suitable for research and industrial applications, it is handled under standard laboratory conditions.

2-Fluoro-6-(trifluoromethoxy)benzonitrile structure

1236217-50-7 structure

Product Name:2-Fluoro-6-(trifluoromethoxy)benzonitrile

CAS No:1236217-50-7

MF:C₈H₃F₄NO

MW:205.109135866165

CID:4689845

Update Time:2025-06-07

2-Fluoro-6-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-6-(trifluoromethoxy)benzonitrile
- 2-Fluoro-6-(trifluoromethoxy)benzonitrile
- Inchi： 1S/C8H3F4NO/c9-6-2-1-3-7(5(6)4-13)14-8(10,11)12/h1-3H
- InChI Key： DBEVPZOCVMDKRP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C#N)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 244
Topological Polar Surface Area: 33

2-Fluoro-6-(trifluoromethoxy)benzonitrile Pricemore >>

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Apollo Scientific	PC99430-1g	2-Fluoro-6-(trifluoromethoxy)benzonitrile	1236217-50-7		1g	£350.00	2025-02-22
Apollo Scientific	PC99430-5g	2-Fluoro-6-(trifluoromethoxy)benzonitrile	1236217-50-7		5g	£1050.00	2025-02-22
Enamine	EN300-58890-0.05g	2-fluoro-6-(trifluoromethoxy)benzonitrile	1236217-50-7	95%	0.05g	$440.0	2023-05-30
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Enamine	EN300-58890-0.25g	2-fluoro-6-(trifluoromethoxy)benzonitrile	1236217-50-7	95%	0.25g	$822.0	2023-05-30
Enamine	EN300-58890-0.5g	2-fluoro-6-(trifluoromethoxy)benzonitrile	1236217-50-7	95%	0.5g	$1293.0	2023-05-30
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Enamine	EN300-58890-5.0g	2-fluoro-6-(trifluoromethoxy)benzonitrile	1236217-50-7	95%	5g	$4806.0	2023-05-30
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